Cas no 1227604-28-5 (6-Chloro-3-phenylpyridine-2-methanol)

• Product Name: 6-Chloro-3-phenylpyridine-2-methanol
• CAS No: 1227604-28-5
• MF: C₁₂H₁₀ClNO
• MW: 219.666902065277
• CID: 4914459
• Update Time: 2025-10-30

6-Chloro-3-phenylpyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-3-phenylpyridine-2-methanol

• Inchi： 1S/C12H10ClNO/c13-12-7-6-10(11(8-15)14-12)9-4-2-1-3-5-9/h1-7,15H,8H2
• InChI Key： FLBHTBPXHIJLQI-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(CO)=N1)C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 194
• XLogP3: 2.6
• Topological Polar Surface Area: 33.1

Additional information on 6-Chloro-3-phenylpyridine-2-methanol

Introduction to 6-Chloro-3-phenylpyridine-2-methanol (CAS No: 1227604-28-5)

6-Chloro-3-phenylpyridine-2-methanol, identified by its Chemical Abstracts Service (CAS) number 1227604-28-5, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic aromatic alcohol features a pyridine core substituted with a chloro group at the 6-position and a phenyl ring at the 3-position, further functionalized with a hydroxymethyl group at the 2-position. The unique structural attributes of this molecule make it a valuable intermediate in the synthesis of various bioactive agents, particularly in the development of novel therapeutic compounds.

The pyridine scaffold is a cornerstone in medicinal chemistry due to its prevalence in numerous pharmacologically active substances. Its ability to interact with biological targets such as enzymes and receptors makes it an indispensable building block for drug design. In particular, the presence of the chloro substituent enhances the electrophilicity of the pyridine ring, facilitating further functionalization through nucleophilic aromatic substitution or as a directing group in cross-coupling reactions. The phenyl ring, attached at the 3-position, introduces additional electronic and steric effects, influencing the compound's overall reactivity and biological activity.

The hydroxymethyl (–OHCH₂) group at the 2-position of the pyridine ring adds another layer of versatility to 6-Chloro-3-phenylpyridine-2-methanol. This functional group can participate in hydrogen bonding interactions, which are crucial for binding affinity in drug-receptor interactions. Moreover, it can be further modified through oxidation or reduction to yield aldehyde or alcohol derivatives, respectively, broadening its utility in synthetic pathways.

Recent advancements in pharmaceutical research have highlighted the potential of 6-Chloro-3-phenylpyridine-2-methanol as a key intermediate in the synthesis of kinase inhibitors. Kinases are enzymes that play pivotal roles in cellular signaling pathways, and their dysregulation is implicated in various diseases, including cancer. By leveraging the structural features of this compound, researchers have developed novel inhibitors targeting specific kinases with high selectivity and potency. For instance, derivatives of 6-Chloro-3-phenylpyridine-2-methanol have been investigated for their ability to modulate tyrosine kinase activity, which is crucial for controlling cell proliferation and survival.

Another area where 6-Chloro-3-phenylpyridine-2-methanol has shown promise is in the development of antiviral agents. The growing threat of viral infections has spurred extensive research into identifying new therapeutic targets. The pyridine core and its substituents provide a scaffold that can interact with viral proteins or enzymes essential for viral replication. Studies have demonstrated that compounds structurally related to 6-Chloro-3-phenylpyridine-2-methanol can inhibit viral polymerases or interfere with host-virus interactions, offering potential treatments against RNA and DNA viruses.

In addition to its applications in oncology and virology, 6-Chloro-3-phenylpyridine-2-methanol has been explored for its antimicrobial properties. Antibiotic resistance poses a significant global health challenge, necessitating the discovery of new antimicrobial agents. The unique chemical structure of this compound allows it to disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. Preliminary studies have shown that derivatives of 6-Chloro-3-phenylpyridine-2-methanol exhibit activity against Gram-positive and Gram-negative bacteria, as well as certain fungal species.

The synthetic methodologies for preparing 6-Chloro-3-phenylpyridine-2-methanol have also seen considerable innovation. Traditional approaches often involve multi-step sequences starting from readily available pyridine derivatives. However, modern synthetic strategies focus on more efficient and sustainable routes. For example, transition-metal-catalyzed cross-coupling reactions have been employed to introduce the phenyl ring at the 3-position with high precision. Additionally, catalytic hydrogenation techniques have been optimized to install the hydroxymethyl group without compromising regioselectivity.

The pharmacokinetic profile of 6-Chloro-3-phenylpyridine-2-methanol and its derivatives is another critical aspect that has been extensively studied. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for determining its therapeutic efficacy and safety profile. Advanced computational modeling techniques have been utilized to predict ADME properties based on molecular structure, enabling researchers to design compounds with optimal pharmacokinetic profiles before experimental validation.

In conclusion,6-Chloro-3 phenylpyridine - 2 methanol (CAS No: 1227604 - 28 - 5) represents a versatile and valuable intermediate in pharmaceutical chemistry. Its unique structural features make it suitable for designing novel therapeutic agents targeting various diseases, including cancer, viral infections, and bacterial infections. Ongoing research continues to uncover new applications and synthetic strategies for this compound, underscoring its importance in drug discovery and development.